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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene

Cat. No.: B1211182 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,2,3,5-
Tetramethylbenzene, also known as Isodurene. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

regulatory compliance.

Immediate Safety and Hazard Information
1,2,3,5-Tetramethylbenzene is a combustible liquid that can cause serious eye irritation and is

also irritating to the skin and respiratory system.[1][2] It is a pale yellow to white liquid with an

odor similar to camphor.[3] It is critical to handle this chemical with care, avoiding contact with

strong oxidizing agents, with which it can react vigorously.[3][4]
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Property Value

Chemical Formula C₁₀H₁₄

Molar Mass 134.22 g/mol

Appearance Colorless to pale yellow liquid[3]

Flash Point 63 °C / 145.4 °F (closed cup)[2][5]

Boiling Point 198 °C / 388.4 °F[2]

Melting Point -23.7 °C / -10.7 °F[2][6]

DOT Classification Combustible liquid, n.o.s.

UN Number 1993[6]

Personal Protective Equipment (PPE) and First Aid
Required PPE:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

Skin Protection: Wear impervious, fire/flame-resistant clothing and appropriate protective

gloves.[3][5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[3]

First Aid Procedures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration or oxygen and seek medical aid.[3][5][7]

Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with plenty

of water for at least 15 minutes.[3][5]

Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention from an ophthalmologist.[5]
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Ingestion: If the person is conscious, give 2-4 cupfuls of water. Do not induce vomiting. Seek

immediate medical attention.[5]

Spill Containment and Cleanup Protocol
In the event of a spill, follow these steps to ensure safety and prevent environmental

contamination:

Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks, open

flames, and hot surfaces.[5][7] Use non-sparking tools and ensure all equipment is

grounded.[7]

Evacuate and Ventilate: Isolate the spill area. For large spills, consider an initial downwind

evacuation of at least 300 meters (1000 feet).[7] Ensure the area is well-ventilated.[5]

Contain the Spill: Do not touch or walk through the spilled material.[7] Use dry earth, sand, or

other non-combustible absorbent material to cover the spill.[5][7] Prevent the spill from

entering waterways, sewers, or confined areas.[7]

Collect Absorbed Material: Using clean, non-sparking tools, transfer the absorbed material

into a suitable, labeled container for disposal.[5][7]

Clean the Area: Once the bulk of the material is collected, clean the affected area. Finish by

rinsing any contaminated surfaces with copious amounts of water, collecting the rinse water

for proper disposal.[1]

Step-by-Step Disposal Plan
Disposal of 1,2,3,5-Tetramethylbenzene must comply with all federal, state, and local

hazardous waste regulations.[1][5] Do not dispose of this chemical down the drain or with

general household garbage.[8]

1. Waste Collection and Segregation:

Collect waste 1,2,3,5-Tetramethylbenzene in its original container or a compatible, properly

labeled waste container.
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Do not mix with other waste streams, especially incompatible materials like strong oxidizing

agents.

Keep waste containers tightly closed when not in use and store in a cool, dry, well-ventilated

area away from heat and ignition sources.[1]

Ensure liquid waste containers are not filled to more than 75% capacity to allow for vapor

expansion.[9]

2. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name: "1,2,3,5-
Tetramethylbenzene" or "Isodurene."

Indicate the associated hazards (e.g., Combustible, Irritant).

Store the sealed containers in a designated hazardous waste accumulation area, segregated

according to compatibility.

3. Arrange for Professional Disposal:

This chemical waste must be disposed of at an approved waste disposal plant or a permitted

hazardous waste treatment, storage, and disposal facility (TSDF).[4]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide the contractor with the Safety Data Sheet (SDS) for 1,2,3,5-Tetramethylbenzene.

Handle uncleaned, empty containers as you would the product itself, as they may retain

hazardous residues.[5]

4. Documentation:

Retain all records and manifests related to the transportation and disposal of the hazardous

waste, as required by regulations.
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Below is a workflow diagram illustrating the decision-making process for the proper disposal of

1,2,3,5-Tetramethylbenzene.

Identify 1,2,3,5-Tetramethylbenzene Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in a
Compatible, Sealed Container

Label Container Clearly:
'Hazardous Waste'

'1,2,3,5-Tetramethylbenzene'

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Hazardous Waste Contractor

Provide Safety Data Sheet (SDS)
to Disposal Contractor
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Disposal Manifest/Records

Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for 1,2,3,5-Tetramethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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